N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide
Overview
Description
N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide (DEPD) is a novel pyrazole-based compound that has been extensively studied for its potential applications in medicinal chemistry and drug discovery. DEPD is a synthetic molecule that belongs to the class of heterocyclic compounds and is composed of a nitrogen atom and three carbon atoms. It is a highly versatile compound that has a wide range of applications in medicinal chemistry and drug discovery.
Mechanism of Action
The mechanism of action of N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of the neurotransmitter acetylcholine. By blocking the action of this enzyme, this compound prevents the breakdown of the neurotransmitter, which leads to increased levels of acetylcholine in the brain. This increased level of acetylcholine is thought to be responsible for the therapeutic effects of this compound in the treatment of Alzheimer's disease and other neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, but it has been shown to have a wide range of effects on the body. It has been shown to inhibit the activity of several enzymes, including acetylcholinesterase, and to modulate the activity of certain hormones, such as cortisol and epinephrine. In addition, this compound has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide has several advantages for use in laboratory experiments. It is a highly versatile compound that can be synthesized in a variety of ways, and it has a wide range of potential applications in medicinal chemistry and drug discovery. However, there are some limitations to its use in laboratory experiments. For example, this compound is a relatively new compound and its long-term effects on the body are still being studied. Additionally, it is a relatively expensive compound, which can make it difficult to use in large-scale experiments.
Future Directions
The future of N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide is bright, as it has a wide range of potential applications in medicinal chemistry and drug discovery. In the future, it is likely that this compound will be studied further to better understand its mechanism of action and its potential therapeutic effects. Additionally, it is likely that this compound will be used in the development of new drugs to treat Alzheimer's disease, cancer, and other neurological disorders. Furthermore, this compound may be used in the development of novel compounds that could be used in the treatment of other diseases or conditions. Finally, this compound may be used in the development of new methods for synthesizing and purifying compounds, which could lead to the development of more efficient and cost-effective methods for synthesizing and purifying compounds.
Synthesis Methods
N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide can be synthesized through a variety of methods, including the reaction of ethylenediamine with 2,6-difluorobenzamide. In the reaction, ethylenediamine acts as a nucleophile, attacking the carbonyl group of 2,6-difluorobenzamide, resulting in the formation of an intermediate compound. This intermediate compound then undergoes a cyclization reaction to form this compound.
Scientific Research Applications
N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This property makes this compound an attractive candidate for the development of drugs to treat Alzheimer's disease and other neurological disorders. This compound has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of several types of cancer cells.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide involves the reaction of 2,6-difluorobenzoic acid with 3,5-diethyl-1H-pyrazole-4-carboxylic acid, followed by the conversion of the resulting acid to the amide using appropriate reagents.", "Starting Materials": [ "2,6-difluorobenzoic acid", "3,5-diethyl-1H-pyrazole-4-carboxylic acid", "Reagents for amide formation" ], "Reaction": [ "Step 1: 2,6-difluorobenzoic acid is reacted with thionyl chloride to form the corresponding acid chloride.", "Step 2: The acid chloride is then reacted with 3,5-diethyl-1H-pyrazole-4-carboxylic acid in the presence of a base such as triethylamine to form the corresponding amide.", "Step 3: The resulting amide is purified using appropriate techniques such as column chromatography to obtain the final product, N-(3,5-diethyl-1H-pyrazol-4-yl)-2,6-difluorobenzamide." ] } | |
| 1187330-75-1 | |
Molecular Formula |
C14H15F2N3O |
Molecular Weight |
279.3 |
Purity |
0 |
Origin of Product |
United States |
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